Cas no 32909-49-2 (L-Proline, 1-(2,2-dimethyl-1-oxopropyl)-)

L-Proline, 1-(2,2-dimethyl-1-oxopropyl)- structure
32909-49-2 structure
Product name:L-Proline, 1-(2,2-dimethyl-1-oxopropyl)-
CAS No:32909-49-2
MF:C10H17NO3
MW:199.24688
CID:1453957
PubChem ID:760054

L-Proline, 1-(2,2-dimethyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Proline, 1-(2,2-dimethyl-1-oxopropyl)-
    • (2S)-1-(2,2-dimethylpropanoyl)pyrrolidine-2-carboxylic acid
    • N-pivaloyl-l-proline
    • Pivaloyl-L-proline
    • DTXSID30353975
    • AKOS010372121
    • 32909-49-2
    • SCHEMBL3189885
    • Inchi: InChI=1S/C10H17NO3/c1-10(2,3)9(14)11-6-4-5-7(11)8(12)13/h7H,4-6H2,1-3H3,(H,12,13)/t7-/m0/s1
    • InChI Key: PKLZSYAHHJSOFE-ZETCQYMHSA-N
    • SMILES: CC(C)(C)C(=O)N1CCCC1C(=O)O

Computed Properties

  • Exact Mass: 199.12084340g/mol
  • Monoisotopic Mass: 199.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 57.6Ų

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